Cas no 68214-43-7 (Methyl 2,5-dichlorobenzoate)
Methyl 2,5-dichlorobenzoate structure
Product Name:Methyl 2,5-dichlorobenzoate
CAS No:68214-43-7
MF:C8H6Cl2O2
MW:205.03804063797
CID:969546
Update Time:2023-08-02
Methyl 2,5-dichlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2,5-dichlorobenzoate
- 2,5-dichlorobenzoic acid methyl ester
- Benzoic acid, 2,5-dichloro-, methyl ester
- Methyl-2,5-dichlorobenzoate
- SPJQBGGHUDNAIC-UHFFFAOYSA-N
- J07555O4HE
- Benzoic acid, dichloro-, methyl ester
- Methyl dichlorobenzoate
- Dichloro-ester
- PubChem3714
- 2,5-DCBME
- RARECHEM AL BF 0427
- methyl 2,5-bis(chloranyl)benzoate
- Methyl 2,5-dichloroben
- Methyl 2,5-dichlorobenzoate
-
- Inchi: 1S/C8H6Cl2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
- InChI Key: SPJQBGGHUDNAIC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3
Methyl 2,5-dichlorobenzoate Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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